Cas no 1217474-04-8 (1-tert-butyl 2-methyl (2R,4R)-4-aminopyrrolidine-1,2-dicarboxylate hydrochloride)

• Product Name: 1-tert-butyl 2-methyl (2R,4R)-4-aminopyrrolidine-1,2-dicarboxylate hydrochloride
• CAS No: 1217474-04-8
• MF: C₁₁H₂₀N₂O₄^.HCl
• MW: 280.74844
• MDL: MFCD11042656
• CID: 1037266
• PubChem ID: 45072093
• Update Time: 2025-11-06

1-tert-butyl 2-methyl (2R,4R)-4-aminopyrrolidine-1,2-dicarboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,4R)-1-tert-Butyl 2-methyl 4-aminopyrrolidine-1,2-dicarboxylate hydrochloride
• Methyl (2R,4R)-4-amino-1-Boc-pyrrolidine-2-carboxylate hydrochloride
• 1-O-tert-butyl 2-O-methyl (2R,4R)-4-aminopyrrolidine-1,2-dicarboxylate,hydrochloride
• 1-tert-butyl 2-methyl (2R,4R)-4-aminopyrrolidine-1,2-dicarboxylate hydrochloride
• Methyl N-BOC-(2R,4R)-4-Aminopyrrolidine-2-carboxylate HCl
• 1-O-tert-butyl 2-O-methyl (2R,4R)-4-aminopyrrolidine-1,2-dicarboxylate;hydrochloride
• (2R,4R)-1-TERT-BUTYL 2-METHYL 4-AMINOPYRROLIDINE-1,2-DICARBOXYLATE HCL
• DS-4382
• 1217474-04-8
• Methyl N-BOC-(2R,4R)-4-Aminopyrrolidine-2-carboxylate hydrochloride
• (2R,4R)-4-AMINO-1-BOC-PYRROLIDINE-2-CARBOXYLIC ACID METHYL ESTER hydrochloride
• (2R,4R)-4-AMINO-1-BOC-PYRROLIDINE-2-CARBOXYLIC ACID METHYL ESTER-HCl
• MFCD11042656
• 1,2-Pyrrolidinedicarboxylic acid, 4-amino-, 1-(1,1-dimethylethyl) 2-methyl ester, hydrochloride (1:1), (2R,4R)-
• DTXSID20662361
• 1-tert-Butyl 2-methyl (2R,4R)-4-aminopyrrolidine-1,2-dicarboxylate--hydrogen chloride (1/1)
• Methyl (2R,4R)-1-Boc-4-aminopyrrolidine-2-carboxylate HCl
• AKOS015846154
• P11017
• KFYCQKLSGMAVQH-SCLLHFNJSA-N
• CS-W004638
• SCHEMBL2347422
• (2R,4R) Methyl 4-amino-1-boc-pyrrolidine-2-carboxylate HCl
• DB-353324
• (2R,4R)-1-tert-Butyl2-methyl4-aminopyrrolidine-1,2-dicarboxylatehydrochloride

• MDL： MFCD11042656
• Inchi： InChI=1S/C11H20N2O4.ClH/c1-11(2,3)17-10(15)13-6-7(12)5-8(13)9(14)16-4;/h7-8H,5-6,12H2,1-4H3;1H/t7-,8-;/m1./s1
• InChI Key： KFYCQKLSGMAVQH-SCLLHFNJSA-N
• SMILES： Cl.COC(=O)[C@H]1C[C@@H](N)CN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 280.11900
• Monoisotopic Mass: 280.1189848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• PSA: 81.86000
• LogP: 1.93630

1-tert-butyl 2-methyl (2R,4R)-4-aminopyrrolidine-1,2-dicarboxylate hydrochloride Security Information

• Hazard Statement： H302-H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-tert-butyl 2-methyl (2R,4R)-4-aminopyrrolidine-1,2-dicarboxylate hydrochloride

Introduction to 1-tert-butyl 2-methyl (2R,4R)-4-aminopyrrolidine-1,2-dicarboxylate hydrochloride (CAS No. 1217474-04-8)

1-tert-butyl 2-methyl (2R,4R)-4-aminopyrrolidine-1,2-dicarboxylate hydrochloride (CAS No. 1217474-04-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine that plays a crucial role in the development of various therapeutic agents. The unique structural features and chiral centers of this compound make it an attractive candidate for the synthesis of bioactive molecules with potential applications in treating neurological disorders, cancer, and other diseases.

The chemical structure of 1-tert-butyl 2-methyl (2R,4R)-4-aminopyrrolidine-1,2-dicarboxylate hydrochloride consists of a pyrrolidine ring with two carboxylic acid groups at positions 1 and 2, a tert-butyl group at position 1, and a methyl group at position 2. The presence of the (2R,4R) stereochemistry is critical for its biological activity and selectivity. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical applications.

Recent studies have highlighted the potential of 1-tert-butyl 2-methyl (2R,4R)-4-aminopyrrolidine-1,2-dicarboxylate hydrochloride in modulating specific neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can act as a potent and selective inhibitor of monoamine oxidase B (MAO-B), an enzyme involved in the degradation of neurotransmitters such as dopamine. This property makes it a promising candidate for the treatment of Parkinson's disease and other neurodegenerative disorders.

In addition to its neuroprotective effects, 1-tert-butyl 2-methyl (2R,4R)-4-aminopyrrolidine-1,2-dicarboxylate hydrochloride has also been investigated for its anti-cancer properties. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The synthesis of 1-tert-butyl 2-methyl (2R,4R)-4-aminopyrrolidine-1,2-dicarboxylate hydrochloride typically involves multi-step procedures to ensure the correct stereochemistry and functional group placement. One common approach is to start with a chiral pyrrolidine derivative and introduce the tert-butyl and methyl groups through selective alkylation reactions. The carboxylic acid groups are then introduced via esterification or carboxylation reactions, followed by deprotection to yield the final product.

The purity and quality of 1-tert-butyl 2-methyl (2R,4R)-4-aminopyrrolidine-1,2-dicarboxylate hydrochloride are crucial for its use in pharmaceutical research. High-performance liquid chromatography (HPLC) is often employed to ensure that the compound meets the required standards for purity and enantiomeric excess. Additionally, nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are used to confirm the identity and structure of the synthesized compound.

Clinical trials involving 1-tert-butyl 2-methyl (2R,4R)-4-aminopyrrolidine-1,2-dicarboxylate hydrochloride are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. Further studies are needed to determine its long-term safety profile and optimal dosing regimens.

In conclusion, 1-tert-butyl 2-methyl (2R,4R)-4-aminopyrrolidine-1,2-dicarboxylate hydrochloride (CAS No. 1217474-04-8) represents a promising lead compound in the development of novel therapeutic agents for neurological disorders and cancer. Its unique chemical structure and biological properties make it an attractive target for further research and development in the pharmaceutical industry.